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Compound of Interest

Compound Name: 6-Nitronaphthalen-2-amine

Cat. No.: B181346 Get Quote

An In-depth Technical Guide to 2-Amino-6-
nitronaphthalene
This guide provides an in-depth exploration of 2-Amino-6-nitronaphthalene, a key chemical

intermediate. Tailored for researchers, scientists, and professionals in drug development, this

document covers its fundamental properties, synthesis, analytical characterization, and

applications, grounding all information in established scientific principles and methodologies.

Core Molecular Profile
2-Amino-6-nitronaphthalene is an aromatic organic compound featuring a naphthalene core

substituted with both an amino (-NH₂) and a nitro (-NO₂) group. This dual functionality makes it

a valuable precursor in the synthesis of more complex molecules, particularly within the

pharmaceutical and dye industries.[1] The strategic placement of the electron-donating amino

group and the electron-withdrawing nitro group on the naphthalene scaffold imparts specific

chemical reactivity and unique photophysical properties to the molecule.

Physicochemical & Structural Data
A precise understanding of a compound's physical and chemical properties is foundational to

its application in any research or development setting. The data below has been consolidated

from verified chemical suppliers and databases.
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Property Value Source

IUPAC Name 6-nitronaphthalen-2-amine [2]

CAS Number 3230-35-1 [2][3]

Molecular Formula C₁₀H₈N₂O₂ [2][3]

Molecular Weight 188.18 g/mol [3]

Purity (Typical) 95-96% [2][3]

PubChem CID 458998 [3]

Synthesis Pathway and Rationale
The synthesis of 2-Amino-6-nitronaphthalene is not as direct as the simple nitration of 2-

naphthylamine due to the directing effects of the amino group, which would favor substitution at

other positions. A common and effective strategy involves the nitration of an N-acylated

precursor, such as 2-acetylaminonaphthalene.

Causality of the Experimental Choice:

Protection of the Amino Group: The amino group is a strong activating group and is

susceptible to oxidation under harsh nitrating conditions. Acetylation converts it into an

acetamido group, which is less activating and protects it from oxidation. This step is crucial

for achieving the desired regioselectivity.

Regioselectivity: The acetamido group directs the incoming electrophile (the nitronium ion,

NO₂⁺) to specific positions on the naphthalene ring. While multiple isomers can form, the 6-

position is a significant product.

Deprotection: Following nitration, the acetyl group is easily removed via hydrolysis under

acidic or basic conditions to regenerate the free amino group, yielding the final product.

Experimental Protocol: Synthesis via 2-
Acetylaminonaphthalene
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This protocol describes a representative lab-scale synthesis. Researchers must conduct their

own risk assessment before proceeding.

Step 1: Nitration of 2-Acetylaminonaphthalene

In a three-necked flask equipped with a stirrer and a thermometer, suspend 2-

acetylaminonaphthalene in glacial acetic acid.

Cool the mixture to below 10°C in an ice bath.

Slowly add a nitrating mixture (a pre-cooled mixture of concentrated nitric acid and sulfuric

acid) dropwise, ensuring the temperature does not exceed 15°C. The nitronium ion (NO₂⁺) is

generated in situ and acts as the electrophile.

After the addition is complete, allow the reaction to stir at room temperature for several hours

until TLC analysis indicates the consumption of the starting material.

Pour the reaction mixture onto crushed ice. The product, N-(6-nitro-2-naphthyl)acetamide,

will precipitate.

Collect the solid precipitate by vacuum filtration and wash thoroughly with water to remove

residual acids.

Step 2: Hydrolysis of the Nitro Intermediate

Transfer the crude N-(6-nitro-2-naphthyl)acetamide to a round-bottom flask.

Add a solution of aqueous hydrochloric acid or sulfuric acid.

Heat the mixture under reflux for several hours. The progress of the hydrolysis can be

monitored by TLC.

Cool the reaction mixture. The product, 2-Amino-6-nitronaphthalene, will precipitate as its

hydrochloride salt.

Neutralize the mixture with a base (e.g., sodium hydroxide solution) to precipitate the free

amine.
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Collect the final product by filtration, wash with water, and dry. Recrystallization from a

suitable solvent like ethanol can be performed for further purification.

Synthesis Workflow Diagram

Step 1: Protection & Nitration

Step 2: Deprotection

2-Naphthylamine

Acetylation
(Acetic Anhydride)

2-Acetylaminonaphthalene

Nitration
(HNO₃ / H₂SO₄)

N-(6-nitro-2-naphthyl)acetamide

Acid Hydrolysis
(e.g., HCl)

2-Amino-6-nitronaphthalene
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-6-nitronaphthalene.

Analytical Characterization
To ensure the identity and purity of the synthesized compound, a combination of analytical

techniques is essential. Each method provides a unique piece of structural information,

creating a self-validating analytical system.

Thin-Layer Chromatography (TLC): Used for reaction monitoring to track the consumption of

starting materials and the formation of products.

Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR provide definitive

structural confirmation by showing the chemical environment of each proton and carbon

atom in the molecule.

Mass Spectrometry (MS): Confirms the molecular weight of the compound by measuring its

mass-to-charge ratio. The observed molecular ion peak should correspond to the calculated

molecular weight (188.18).

Infrared (IR) Spectroscopy: Identifies the key functional groups. Characteristic peaks for the

N-H stretches of the primary amine (around 3300-3500 cm⁻¹), and the symmetric and

asymmetric stretches of the nitro group (around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹)

should be present.

Analytical Validation Workflow
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Analytical Techniques
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Caption: A typical workflow for the analytical validation of the final product.

Applications in Research and Development
2-Amino-6-nitronaphthalene serves as a versatile building block in organic synthesis.[1] Its two

functional groups can be selectively modified to create a variety of derivatives.

Dye Synthesis: The chromophoric properties imparted by the nitro and amino groups on the

naphthalene ring make it a precursor for azo dyes and other colorants.

Pharmaceutical Intermediate: It is a key starting material for the synthesis of more complex

heterocyclic compounds and active pharmaceutical ingredients (APIs). The amino group can

be diazotized and replaced, while the nitro group can be reduced to an amine, opening up

numerous synthetic pathways.

Fluorescent Probes: Nitronaphthalene derivatives are studied for their unique photophysical

properties, including fluorescence, which can be modulated by adding other functional
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groups.[4] This makes them candidates for development as fluorescent probes in biological

imaging and sensing applications.

Safety and Handling
As with any nitroaromatic compound, 2-Amino-6-nitronaphthalene must be handled with

appropriate care in a well-ventilated area or chemical fume hood.[5][6]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[5][6]

Inhalation/Contact: Avoid breathing dust and prevent contact with skin and eyes.[5][6]

Symptoms of exposure may include irritation of the skin, eyes, and mucous membranes.[7]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[5]

Spills: In case of a spill, dampen the solid material with a suitable solvent like 60-70%

ethanol to prevent dusting, and transfer to a sealed container for disposal.[7]

Conclusion
2-Amino-6-nitronaphthalene is a compound of significant utility in synthetic chemistry. Its value

is derived from its well-defined molecular structure and the versatile reactivity of its amino and

nitro functional groups. A thorough understanding of its properties, synthesis, and handling, as

outlined in this guide, is essential for its effective and safe utilization in advanced research and

development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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